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Compound of Interest

3-Thio-pheneacrylic acid methyl
Compound Name:
ester

Cat. No.: B159533

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-(3-thienyl)acrylate is a substituted acrylate ester containing a thiophene ring at the 3-
position. This class of compounds is of interest in organic synthesis and medicinal chemistry
due to the diverse biological activities associated with thiophene-containing molecules. This
technical guide provides a summary of the available physicochemical properties, a detailed
experimental protocol for its synthesis, and relevant spectral data for the (E)-isomer of methyl
3-(3-thienyl)acrylate.

Physicochemical Properties

A comprehensive search for the physicochemical properties of methyl 3-(3-thienyl)acrylate has
yielded limited quantitative data. The available information for the (E)-isomer is summarized in
the table below. Data for properties such as boiling point and solubility are not readily available
in the reviewed literature.
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Property Value Source
Molecular Formula CsHs02S N/A
Molecular Weight 168.21 g/mol [1]
Melting Point 48-49 °C [2]
Exact Mass 168.0245 g/mol [2]
Boiling Point Not available N/A
Solubility Not available N/A
CAS Number 135835-43-7 [11[3]

Synthesis of (E)-Methyl 3-(3-Thienyl)acrylate

A detailed experimental protocol for the synthesis of (E)-methyl 3-(3-thienyl)acrylate has been

reported via a ligand and base-free Pd-catalyzed oxidative Heck reaction.[2]

Experimental Protocol

Materials:

¢ 3-Thiopheneboronic acid

o Methyl acrylate

o Palladium(ll) acetate (Pd(OAC)2)
e Benzoquinone (BQ)

« tert-Butyl peroxybenzoate (TBPB)
e Dichloromethane (DCM)

o Petroleum ether

o Ethyl acetate

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.scbt.com/p/3-thiopheneacrylic-acid-methyl-ester-135835-43-7
https://www.rsc.org/suppdata/ob/c2/c2ob25462j/c2ob25462j.pdf
https://www.rsc.org/suppdata/ob/c2/c2ob25462j/c2ob25462j.pdf
https://www.scbt.com/p/3-thiopheneacrylic-acid-methyl-ester-135835-43-7
https://www.bldpharm.com/products/135835-43-7.html
https://www.rsc.org/suppdata/ob/c2/c2ob25462j/c2ob25462j.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

e To areaction vessel, add 3-thiopheneboronic acid (0.2 mmol), Pd(OAc)2 (0.01 mmol, 5
mol%), benzoquinone (0.2 mmol), and tert-butyl peroxybenzoate (0.4 mmol).

e Add methyl acrylate (0.4 mmol) and dichloromethane (2 mL).
« Stir the reaction mixture at 60 °C for 24 hours.
 After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

 Purify the residue by flash column chromatography on silica gel using a mixture of petroleum
ether and ethyl acetate as the eluent to afford (E)-methyl 3-(thiophen-3-yl)acrylate.[2]

The following diagram illustrates the workflow for the synthesis of (E)-methyl 3-(3-
thienyl)acrylate.
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Reaction Setup

Combine Reactants:
- 3-Thiopheneboronic acid
- Pd(OAc)2
- Benzoquinone
- TBPB
- Methyl acrylate
- Dichloromethane

Heat

Reaction

Stir at 60 °C for 24 hours

Cool

Workup and| Purification

Concentrate under
reduced pressure

;

Flash Column Chromatography
(Silica gel, Petroleum ether/Ethyl acetate)

(E)-Methyl 3-(3-thienyl)acrylate

Click to download full resolution via product page
Synthesis workflow for (E)-methyl 3-(3-thienyl)acrylate.

Spectral Data
'H NMR Spectroscopy
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The *H NMR spectrum of (E)-methyl 3-(thiophen-3-yl)acrylate was recorded on a 400 MHz
instrument in CDCls. The chemical shifts (&) are reported in ppm.[2]

. . Coupling

Chemical Shift L Number of .

Multiplicity Constant (J, Assignment
(6, ppm) Protons

Hz)

3.80 S - 3H OMe
6.27 d 16.0 1H =CH
7.29-7.34 m - 2H Thiophene-H
7.50 d 1.6 1H Thiophene-H
7.68 d 16.0 1H =CH

Infrared (IR) Spectroscopy

Specific infrared spectral data for methyl 3-(3-thienyl)acrylate are not readily available in the
reviewed literature.

Mass Spectrometry (MS)

Specific mass spectrometry data for methyl 3-(3-thienyl)acrylate are not readily available in the
reviewed literature.

Biological Activity and Signaling Pathways

A comprehensive search of available scientific literature did not yield any specific information
on the biological activity or associated signaling pathways of methyl 3-(3-thienyl)acrylate.

Conclusion

This technical guide provides the currently available physicochemical and spectral data for
methyl 3-(3-thienyl)acrylate, with a focus on the (E)-isomer. While some key properties like
melting point and *H NMR data have been identified, there are significant gaps in the publicly
available information, particularly concerning its boiling point, solubility, IR and mass spectra,
and biological activities. The provided synthesis protocol offers a clear method for its
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preparation, enabling further research into its properties and potential applications.
Researchers are encouraged to perform their own characterizations to fill the existing data

gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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